Cas no 681459-72-3 (2-methyl-6-nitro-3-(prop-2-ynyloxy)phenol (en)phenol, 2-methyl-6-nitro-3-(2-propynyloxy)- (en))

• Product Name: 2-methyl-6-nitro-3-(prop-2-ynyloxy)phenol (en)phenol, 2-methyl-6-nitro-3-(2-propynyloxy)- (en)
• CAS No: 681459-72-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 1725580
• Update Time: 2022-07-26

2-methyl-6-nitro-3-(prop-2-ynyloxy)phenol (en)phenol, 2-methyl-6-nitro-3-(2-propynyloxy)- (en) Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-nitro-3-(prop-2-ynyloxy)phenol (en)phenol, 2-methyl-6-nitro-3-(2-propynyloxy)- (en)
• 2-methyl-6-nitro-3-prop-2-ynoxyphenol

• Inchi： 1S/C10H9NO4/c1-3-6-15-9-5-4-8(11(13)14)10(12)7(9)2/h1,4-5,12H,6H2,2H3
• InChI Key： VLIIAPZQLMXDLR-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=CC(OCC#C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3